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Compound of Interest

Compound Name: delta-Nonalactone

Cat. No.: B1583773

Document ID: DNL-DSP-20251219 Revision: 1.0 Prepared for: Researchers, Scientists, and
Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
delta-nonalactone. The following procedural guidance is intended to ensure safe handling and
compliance with standard laboratory safety protocols.

Immediate Safety and Hazard Assessment

Delta-nonalactone is generally not classified as a hazardous substance under OSHA's Hazard
Communication Standard.[1][2] It is a colorless to yellow liquid with a creamy, coconut-like
odor.[3][4][5] While it has a low hazard profile, proper handling and disposal are crucial to
maintain a safe laboratory environment and prevent environmental contamination. Key hazards
are minimal, but prolonged skin or eye contact may cause temporary irritation.[1] The
substance is stable under normal conditions but is incompatible with strong oxidizing agents,
strong acids, and strong bases.[1][4][6]

Personal Protective Equipment (PPE)
Before handling any spill or waste, ensure the following PPE is worn:

o Hand Protection: Chemically resistant gloves (e.g., Nitrile rubber).[4]

o Eye Protection: Safety glasses or goggles.
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» Body Protection: Standard laboratory coat.

Spill and Waste Disposal Procedures

The primary directive for disposal is to adhere to local, state, and federal regulations.[1][2] Do
not let the product enter drains or water courses.[1][4]

3.1. Small Spills

Absorb Spill: Wipe up the spill using an inert absorbent material such as vermiculite, dry
sand, earth, or specialized chemical absorbent pads.[1][2][4]

Collect Waste: Place the absorbed material into a suitable, clearly labeled, and closed
container for disposal.[4][6]

Decontaminate Area: Clean the surface thoroughly with soap and water to remove any
residual contamination.[1]

Final Disposal: Treat the sealed container of waste as chemical waste and dispose of it
through your institution's licensed waste disposal service.

3.2. Large Spills and Bulk Waste Disposal

Control and Contain: If it can be done without risk, stop the flow of the material.[1][2] Dike the
spilled material to prevent it from spreading.[1][2] A plastic sheet can be used to cover the
spill to prevent spreading.[1][2]

Prevent Environmental Release: Ensure the spill does not enter drains, sewers, or
waterways.[1][4][6]

Absorb and Collect: Absorb the contained spill with an inert material (vermiculite, sand, etc.)
and place it into a sealed, labeled container for disposal.[2]

Containerize Liquid: For uncontaminated bulk liquid waste, collect and reclaim or dispose of
it in sealed containers at a licensed waste disposal site.[1] Never return spilled material to its
original container for re-use.[1][2]
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« Empty Containers: Empty containers may retain product residue and should be taken to an
approved waste handling site for recycling or disposal.[1]

Quantitative Data Summary

The following table summarizes key physical and chemical properties for delta-nonalactone.

Property Value

Molecular Formula CoH1602

Molecular Weight 156.22 g/mol [3][7][8]

Appearance Colorless to yellow liquid[3][4]

Flash Point 100°C - 137°C (212°F - 278.6°F)[2][3][4][5]

Boiling Point ~267°C (512.6°F) at standard pressure[3]; 115-
116°C at 2-3 mm Hg[4][8][9]

Specific Gravity 0.980 - 0.990 g/mL at 20-25°C[3][4][5]

Vapor Pressure 0.02 mm Hg at 25°C[2]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of delta-
nonalactone waste.
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Identify delta-Nonalactone Waste
(Spill or Unused Product)

Assess Quantity

Small Spill Large / Bulk

1. Absorb with
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J

2. Place in sealed, 1. Contain spill
labeled container (Dike, cover)

; ;

2. Absorb or pump into
sealed, labeled container

Large Spill or Bulk Waste

3. Decontaminate surface

Dispose of container via
licensed waste disposal service

in accordance with
local regulations

Click to download full resolution via product page

Caption: Disposal decision workflow for delta-nonalactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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